Cas no 2034615-71-7 (4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide)
4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide
- 4-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide
- 2034615-71-7
- AKOS026688566
- F6454-2110
- 4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
-
- Inchi: 1S/C16H21N5OS/c1-11-9-14(3-6-17-11)21-7-4-13(5-8-21)10-18-16(22)15-12(2)19-20-23-15/h3,6,9,13H,4-5,7-8,10H2,1-2H3,(H,18,22)
- InChI Key: HENOYXXHXPGRAC-UHFFFAOYSA-N
- SMILES: S1C(C(NCC2CCN(C3C=CN=C(C)C=3)CC2)=O)=C(C)N=N1
Computed Properties
- Exact Mass: 331.14668148g/mol
- Monoisotopic Mass: 331.14668148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 99.2Ų
4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6454-2110-2μmol |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F6454-2110-5μmol |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6454-2110-10μmol |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6454-2110-20μmol |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F6454-2110-1mg |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F6454-2110-2mg |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F6454-2110-3mg |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6454-2110-4mg |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F6454-2110-5mg |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6454-2110-10mg |
4-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034615-71-7 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide
Chemical and Biological Properties of 4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]thiadiazole-5-carboxamide (CAS No. 2034615-71-7)
The compound 4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]thiadiazole-5-carboxamide, identified by its CAS number 2034615-71-7, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a thiadiazole core, a heterocyclic system known for its broad spectrum of biological activities, alongside functional groups that enhance its pharmacological profile.
At the heart of this compound's structure lies the thiadiazole ring, a moiety that has been extensively studied for its pharmacological properties. Thiadiazoles are renowned for their ability to modulate various biological pathways, including enzyme inhibition and receptor interaction. The presence of a methyl group at the 4-position of the thiadiazole ring further fine-tunes its electronic properties, influencing both its solubility and reactivity. This modification is particularly noteworthy, as it can alter the compound's interaction with biological targets, potentially enhancing its efficacy or selectivity.
The carboxamide functional group at the 5-position of the thiadiazole ring adds another layer of complexity to the molecule. Carboxamides are well-known for their role as bioisosteres, often used to improve metabolic stability and binding affinity. In this context, the carboxamide group may contribute to the compound's pharmacokinetic profile, making it a promising candidate for further development. The incorporation of this group also suggests that the compound may exhibit dual functionality, interacting with multiple targets or pathways simultaneously.
One of the most intriguing aspects of this compound is its N-substituted piperidine moiety. Piperidines are a class of heterocycles frequently encountered in pharmaceuticals due to their favorable pharmacokinetic properties and ability to mimic natural amino acids. The specific substitution pattern in this molecule, involving a 2-methylpyridin-4-yl group attached to a piperidine ring, is particularly interesting. This arrangement can influence both the electronic distribution and steric environment around the molecule, potentially affecting its binding affinity and selectivity for biological targets.
Recent studies have highlighted the importance of bioisosteric replacements in drug design, aiming to optimize both potency and pharmacokinetic profiles. The methyl substituent at the 4-position of the pyridine ring is an example of such an isostere. It can replace a hydrogen atom while maintaining or even enhancing binding interactions with biological targets. This strategy has been successfully applied in various drug candidates, demonstrating its effectiveness in improving drug-like properties.
The combination of these structural elements—thiadiazole core, carboxamide group, and N-substituted piperidine—makes 4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]thiadiazole-5-carboxamide a versatile scaffold for medicinal chemistry exploration. Its unique structural features suggest potential applications in treating a wide range of diseases, particularly those involving inflammatory or metabolic pathways. The compound's ability to modulate multiple targets simultaneously makes it an attractive candidate for developing multi-target drugs, which have gained significant traction in recent years due to their potential to address complex diseases more effectively than single-target agents.
Advances in computational chemistry have enabled researchers to predict and optimize the biological activity of molecules like this one with greater precision. Molecular modeling techniques can simulate interactions between 4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]thiadiazole-5-carboxamide and biological targets, providing insights into its mechanism of action and potential side effects. These computational approaches are complemented by experimental validations, allowing for rapid iteration and refinement during drug development.
In addition to computational methods, high-throughput screening (HTS) has become an indispensable tool in identifying lead compounds with desired biological activities. HTS allows researchers to test thousands of compounds against various biological targets simultaneously, significantly accelerating the drug discovery process. The structural complexity of 4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]thiadiazole-5-carboxamide makes it an ideal candidate for HTS campaigns aimed at identifying novel therapeutic agents.
The development of novel pharmaceuticals is often hampered by issues related to solubility, bioavailability, and metabolic stability. The presence of functional groups such as carboxamides and piperidine rings can influence these properties significantly. For instance, carboxamides are known to improve solubility while maintaining metabolic stability, making them valuable in drug design. Similarly, piperidine rings are often used to enhance oral bioavailability by improving solubility and reducing metabolic clearance.
Recent research has also highlighted the importance of structure-based drug design, where detailed knowledge about the three-dimensional structure of biological targets is used to design molecules that interact optimally with these targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into protein-ligand interactions at an atomic level. These structural details are crucial for designing molecules like 4-methyl-N-[[1-(2-methylpyridin-4-y)piperidin]-4-yi)methy}l]thiadiazole]-5-carboxamide that can bind tightly and selectively to their intended targets.
The compound's potential applications extend beyond traditional therapeutic areas. Its structural features make it suitable for developing drugs targeting emerging diseases or conditions where current treatments are limited or non-existent. For example, inflammatory diseases characterized by dysregulated immune responses could benefit from compounds that modulate key inflammatory pathways without causing significant side effects.
In conclusion, 4-methyl-N-[[(1-(2-methylpyridin)-y)piperidin]-y)methy}l]thiadiazole}-5-carboxamide (CAS No. 2034615- 71- 7) represents a promising lead structure in medicinal chemistry. Its complex structure, incorporating a thiadiazole core, a carboxamide group, and an N-substituted piperidine moiety, suggests significant potential for developing novel therapeutic agents. Further research, both computational and experimental, is warranted to fully explore its pharmacological properties and therapeutic applications.
2034615-71-7 (4-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)